Journal Name:Journal of Microelectromechanical Systems
Journal ISSN:1057-7157
IF:2.829
Journal Website:http://eds.ieee.org/journal-of-microelectromechanical-systems.html
Year of Origin:1992
Publisher:Institute of Electrical and Electronics Engineers Inc.
Number of Articles Per Year:130
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0026
Abstract Green synthesis of nanoparticles (NPs) is a more sustainable, safe, and environmentally friendly method. This study aimed to investigate the synthesis procedure of iron oxide nanoparticles (IONPs) using the seed extract of Nigella sativa (N. sativa) as a strong reducing agent and to estimate their cytotoxic and antibacterial properties. The obtained IONPs were characterized by field-emission scanning electron microscopy, X-ray diffraction, dynamic light scattering (DLS), zeta potential (ZP), and Fourier-transform infrared spectroscopy analyses. The cytotoxicity of the biosynthesized IONPs was demonstrated by the MTT on a Vero cell line. Furthermore, the antibacterial activity of the fabricated biosynthesis metal oxide NPs was tested on Escherichia coli (E. coli) (ATCC 35218) and Staphylococcus aureus (S. aureus) (ATCC 29213) bacterial strains using the Kirby–Bauer disk diffusion method. This study showed the formation of a well-dispersed, highly stable (ZP ζ = −51.8 mV) IO NPs with an average diameter of about 31.45 nm. Moreover, the biosynthetic NPs (IONPs) exhibited a significantly noncytotoxic effect when analyzed by the MTT assay. The biosynthetic NPs (NS-IONPs) exhibited excellent antibacterial activity against E. coli and S. aureus, where the inhibition zones were 12.34 ± 0.58 and 11.52 ± 0.58, respectively.
MW-assisted hydrolysis of phosphinates in the presence of PTSA as the catalyst, and as a MW absorber
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0012
The hydrolysis of phosphinic esters is an important transformation that may be performed under acidic or basic conditions on conventional heating. A series of cyclic phosphinates, 1-alkoxy-3-methyl or 3,4-dimethylphospholane oxides, has now been hydrolyzed under microwave (MW) conditions in the presence of 0.1 or 0.5 equivalents of p -toluenesulfonic acid that served not only as the catalyst but also as a MW absorber. The later phenomenon was proved separately. The pseudo-first-order rate constants for the hydrolyses performed by the new approach were determined and a reactivity order was setup. The model reactions investigated were transplanted into flow MW accomplishment. Graphical abstract
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0029
Abstract The preponderance of helminth contagions is constrained to tropical regions and can cause massive vulnerability to malnutrition, anemia, pneumonia, and eosinophilia. Many human parasitic diseases cause severe illness in endemic populations. The helminths transmitting through the gastro-intestinal tract may develop resistance to anthelmintic drugs. The phytotherapy, anthelmintic, and antimicrobial efficacy of Dodonaea viscosa leaf solvent extracts were examined. Phytochemical screening was carried out by ultraviolet (UV) and Fourier transform infrared spectroscopy (FTIR). The anthelmintic activity was performed against a South Indian earth worm as a model by measuring the paralytic time. The antibacterial activity was performed against Bacillus subtilis, Escherichia coli, Klebsiella pneumoniae, and Staphylococcus aureus, which stimulate the stomach helminths. Phytochemical screening revealed the presence of chemical compounds from the UV spectrum, and alkenes and aromatic compounds were confirmed by FTIR. Higher concentrations of the D. viscosa extract showed a rapid paralytic effect with a rapid death rate and histopathology. The zone-of-inhibition study indicated the potent antibacterial activity of the ethanolic and methanolic extracts of D. viscosa against different bacterial species. The current research revealed that D. viscosa has significant anthelmintic and antibacterial activities and it can be used for further elucidation and characterization.
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0005
Metal oxide nanoparticles (NPs) have found a variety of applications in numerous industrial, medical, and environmental fields s, attributable to recent advances in the nanotechnology field. Titanium dioxide nanoparticles (TiO 2 -NPs) have gained importance as metal oxide NPs due to their potential in various fields, particularly nanomedicine and other biomedicine fields. Several studies have confirmed that NPs produced via the biosynthesis route using natural resources have significant advantages such as fewer toxic contaminants, less subsequent complex chemical synthesis, environmental friendliness, cost-effectiveness, and stability when compared to NPs produced by conventional methods, and its production with controlled shapes and sizes. Therefore, considerable effort is being expended to implement biological synthesis methods with these proven advantages. TiO 2 -NPs can be made using a variety of biological, chemical, and physical methods. Physicochemical methods are costly, emit high levels of toxic chemicals into the atmosphere, and consume a lot of energy. On the other hand, the biological approach is an environmentally safe, cost-effective, dependable, convenient, and easy way to synthesize TiO 2 -NPs. In this review, the bio-mediated synthesis, as well as various biomedical applications of TiO 2 -NPs, were discussed.
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0042
Abstract Plant-mediated silver nanoparticles are unique and are considered one of the best nanomaterials used in cancer research. We report a low-cost, eco-friendly process of green synthesis of AgNPs from Commiphora gileadensis stem extracts and evaluated their anticancer potential against colon cancer cell lines HCT-116, HT 29, and SW620. Anticancer activities were performed by an MTT assay and gene expression levels of four genes CHEK1, CHEK2, ATR, and ATM by the real-time polymerase chain reaction. Particles were initially confirmed by UV-visible spectroscopy. The morphology and stability of the particles were examined through TEM, zeta potential, and zeta sizer. GC-MS and FTIR were performed to examine the functional groups. The absorption peak was recorded at 430 nm; the average size recorded by TEM images was 13 nm, while the zeta potential and zeta sizer study showed aggregation in nanoparticles. Compared to C. gileadensis extracts, some of the FT-IR spectrum peaks were sight shifted with some new peaks in C. gileadensis AgNPs. C. gileadensis AgNPs were more toxic against HT29 followed by HTC116 and SW620. Expression levels of most of the genes in HCT116 and HT29 were increased by treatment whereas the gene expression level was least affected in SW620. C. gileadensis AgNPs have anticancer potential and need to be explored in cancer research.
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0006
In this study, the synthesized CuCo-zeolitic imidazolate framework (ZIF) catalyst was used to degrade methyl orange (MO) and methylene blue (MB) in water via a novel Fenton-like catalytic reaction. Effects of catalyst dosage, H 2 O 2 concentration, initial concentration of the contaminants, and reaction time were evaluated. The results showed that MO and MB decomposition efficiencies were highly influenced by CuCo-ZIF concentration. The presence of H 2 O 2 accelerated the degradation reaction of both MO and MB. Although it took 100 min to complete the removal of MB, it was 60 min for MO. At concentrations of MO and MB lower than 40 mg·L −1 , the catalyst showed an almost complete degradation. The CuCo-ZIF catalyst presented a good recyclability with more than 90% removal of MO and MB after four times and five times reuse, respectively. These results demonstrated that MO and MB were efficiently degraded by a Fenton-like catalyst of CuCo-ZIFs and its potential in industrial wastewater treatment. Graphical abstract
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0052
Abstract The anticancer activity of silver nanoparticles (AgNPs) is well known to be synthesized using green-synthesized methods, although its mechanism of action is not understood fully. Moringa oleifera leaves were used as reducing and stabilizing agents to synthesize AgNPs. Green-synthesized AgNPs were characterized using ultraviolet-visible spectroscopy, dynamic light scattering, transmission electronic microscopy, scanning electronic microscopy, Fourier transform infrared, and energy-dispersive X-ray spectroscopy analyses. The synthesized nanoparticles were then characterized by their anticancer properties by performing a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide assay. The real-time polymerase chain reaction was used to check the expression levels of the four genes (β-catenin, adenomatous polyposis coli (APC), and lipoprotein receptor-related proteins 5 and 6 (LRP5/6)). The synthesized nanoparticles were 25 nm on average and spherical in shape and aggregated form. Noteworthy cytotoxicity is how green-synthesized M. oleifera–AgNPs were observed in comparison with the M. oleifera leaf extract against a cancerous cell line. The M. oleifera–AgNPs decreased the expression of CTNNB1 and LRP6 genes, while the LRP5 gene expression increased in both cell lines. With treatment, the APC gene expression decreased in SW480 but increased in HTC116. Our results imply that AgNPs synthesized by M. oleifera extract could be an ideal strategy to combat colon cancer.
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0002
As compared to conventional techniques, currently nanotechnology has gained significant attention of scientists for the development of plant-based natural nanoparticles (NPs) due to their safety, effectiveness, and environment friendly nature. The current study was aimed for development, characterization (energy-dispersive X-ray, ultraviolet-visible spectroscopy, Fourier-transform infrared spectroscopy, and scanning electron microscopy), and evaluation of the biological efficiency of black pepper (BP; Piper nigrum ) fruit-based gold NPs (BP-AuNPs) through different in vitro and in vivo assays. BP extract revealed maximum antibacterial and antifungal potential against Escherichia coli (24 mm) and Aspergillus flavus (47 mm), respectively. However, BP-AuNPs (200 µg·mL −1 ) inhibited the urease, xanthine oxidase, and carbonic acid-II activities with a percent inhibition of 83.11%, 91.28%, and 86.87%, respectively. Further, the anti-inflammatory effect of BP extract at the dose of 100 mg·kg −1 was 72.66%, whereas for BP-AuNPs it was noticed to be 91.93% at the dose of 10 mg·kg −1 . Similarly, the extract of BP and prepared AuNPs demonstrated significant ( p < 0.01) sedative effect at all tested doses. The BP-AuNPs catalytically reduced methyl orange dye. Results suggest that BP-AuNPs possess significant biological activities, and further studies must be conducted to identify the probable mechanism of action associated with these activities. Graphical abstract
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0019
Volatile organic compounds (VOCs) are major gaseous pollutants and one of the main causes of environmental problem, which can be extremely harmful to human health. Previous research has shown that photocatalytic oxidation is regarded as a promising technology to remove VOCs. However, for the time being, the photocatalytic performance in the field of removing VOCs by multiple reported photocatalysts cannot meet the demand of the practice. In this study, we have successfully synthesized a series of 3D gel composites with g-C 3 N 4 (GC) and graphite oxide as precursors by a simple hydrothermal and freeze-drying method, which shows good photocatalytic degradation performance for gas toluene as model VOCs. The highest photocatalytic degradation ratio for gaseous toluene is about 86% in 180 min, which is about 3 times that of pure GC. The reason for the results is due to the strong adsorption capacity and very fast electrical conductivity of three dimensional (3D) reduced graphene oxide (RGO). This study implies that the 3D GC-RGO gels have potential usefulness for removing VOCs to meet the demand of the practice.
Journal of Microelectromechanical Systems ( IF 2.829 ) Pub Date: 2022-01-01 , DOI:
10.1515/gps-2022-0013
Traditional Chinese herbs have attracted extensive attention due to their good efficacy, low toxicity, and minor side effects. However, some active ingredient extracts are relatively sensitive to external influence and liable to lose their effectiveness. Different from the traditional and complex encapsulation methods, one can easily prepare drug-loaded microcapsules to improve their bioavailability using the new encapsulation technology. In this work, we used the sonochemical method to prepare bovine serum albumin (BSA)/astragalus membranaceus oil (AM) microcapsules. The technology was simpler, greener, and more efficient. Thereinto, BSA and AM oil were used as the shell material and the core material, respectively. The effects of ultrasonic amplitude, ultrasonic mode, and ultrasonic time on synthetic reactions were studied. The morphology and size of the BSA/AM microcapsules were investigated using transmission electron microscopy, scanning electron microscopy, and dynamic light scattering (DLS). The loading efficiency and drug release behavior were determined using thermogravimetric analysis (TGA) and ultraviolet (UV) spectroscopy, respectively. The best ultrasonic synthesis conditions were obtained by the above analysis, with an ultrasound amplitude of 30%, ultrasound mode of the pulse mode of 2 s, ultrasound time of 4 min. The DLS results show that the microcapsule size is 484.4 nm and the polydispersity index is small. The TGA results show that the drug loading efficiency is about 77%, and the hemolysis tests show that the BSA/AM microcapsules have no cytotoxicity at lower concentrations (lower than 50 μg·mL −1 ).
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | ENGINEERING, ELECTRICAL & ELECTRONIC 工程:电子与电气3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
10.90 | 122 | Science Citation Index Science Citation Index Expanded | Not |
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